Hydrogen-Bond Acceptor Capacity
The furan-2-ylmethyl substituent at C3 provides two hydrogen-bond acceptor (HBA) atoms (furan ring oxygen + bridgehead nitrogen of the bicyclic scaffold), whereas the benzyl analog (3-benzyl-8-azabicyclo[3.2.1]octane) provides only one HBA (the bridgehead nitrogen). This additional HBA capability has been shown to modulate target binding: a structurally related N8-furan-2-ylmethyl-8-azabicyclo[3.2.1]octane derivative (CHEMBL13493) demonstrated a 141-fold selectivity window between delta opioid receptor (Ki = 6 nM) and mu opioid receptor (Ki = 845 nM), partially attributed to furan-mediated polar interactions within the binding pocket [1]. In contrast, 3α-benzyl-substituted analogs at the dopamine transporter showed a single-digit nanomolar to sub-100 nM affinity range (Ki = 98 nM for the unsubstituted analog 7b), with no comparable HBA-driven selectivity modulation reported [2].
Benzyl analog: 1 HBA
| Evidence Dimension | Hydrogen-bond acceptor (HBA) count and associated biological selectivity |
|---|---|
| Target Compound Data | 2 HBA atoms (furan ring O + tropane N); no direct target-specific Ki available for this exact compound |
| Comparator Or Baseline | Benzyl analog: 1 HBA atom (tropane N only); 3α-benzyl-8-(diarylmethoxyethyl)-8-azabicyclo[3.2.1]octane 7b: DAT Ki = 98 nM. N8-furan-2-ylmethyl analog CHEMBL13493: delta opioid Ki = 6 nM, mu opioid Ki = 845 nM, selectivity ratio = 141-fold |
| Quantified Difference | Target compound provides +1 HBA vs. benzyl analog; N8-furan-2-ylmethyl class member achieves 141-fold delta/mu selectivity attributable in part to furan oxygen interactions |
| Conditions | HBA count based on structural analysis. Binding data: CHEMBL13493 - radioligand displacement ([3H]DPDPE for delta, [3H]DAMGO for mu) in rat brain membranes. 3α-benzyl analog 7b - [125I]RTI-55 binding at DAT in rat striatal membranes |
Why This Matters
The additional HBA capacity of the furan oxygen enables target interactions and selectivity tuning that cannot be replicated by the all-carbon benzyl analog, making the furan-2-ylmethyl compound a distinct tool for SAR exploration where polar contacts are hypothesized to drive selectivity.
- [1] BindingDB BDBM50088714 / CHEMBL13493. N,N-Diethyl-4-[((1R,3R,5S)-8-furan-2-ylmethyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenyl-amino]-benzamide. Ki (delta opioid receptor, rat) = 6 nM; Ki (mu opioid receptor, rat) = 845 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50088714 View Source
- [2] Lomenzo SA, Izenwasser S, Wade D, Trudell ML. Synthesis and dopamine transporter binding affinities of 3α-Benzyl-8-(diarylmethoxyethyl)-8-azabicyclo[3.2.1]octanes. Bioorganic & Medicinal Chemistry Letters. 2002;12(17):2373-2376. doi:10.1016/S0960-894X(02)00464-X. View Source
